Androsta-1,4-diene-3,17-dione

Specification

• Description: Androsta-1,4-diene-3,17-dione is a steroid that consists of androstane having double bonds at positions 1 and 4 and two keto groups at positions 3 and 17. It is a 17-oxo steroid, a 3-oxo-Delta(4) steroid and a 3-oxo-Delta(1) steroid. It derives from a hydride of an androstane.; Androsta-1,4-diene-3,17-dione is a natural product found in Aglaia rubiginosa with data available.
• CAS No.: 897-06-3
• Molecular Formula: C19H24O2
• Molecular Weight: 284.4 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S)-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione
• Standard InChI: InChI=1S/C19H24O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h7,9,11,14-16H,3-6,8,10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• Standard InChI Key: LUJVUUWNAPIQQI-QAGGRKNESA-N
• Isomeric SMILES: C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)C=C[C@]34C
• SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)C=CC34C
• Canonical SMILES: CC12CCC3C(C1CCC2=O)CCC4=CC(=O)C=CC34C
• Appearance: Powder